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Compound of Interest

Compound Name: 1-Bromo-2-fluoro-4-iodobenzene

Cat. No.: B160889 Get Quote

Technical Guide: 1-Bromo-2-fluoro-4-
iodobenzene - Safety and Handling
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data and handling precautions

for 1-Bromo-2-fluoro-4-iodobenzene (CAS No. 136434-77-0). The information is intended to

guide laboratory and research professionals in the safe handling and use of this compound.

Chemical Identification and Properties
This section details the key physical and chemical properties of 1-Bromo-2-fluoro-4-
iodobenzene.
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Property Value Source(s)

CAS Number 136434-77-0

Molecular Formula C₆H₃BrFI

Molecular Weight 300.90 g/mol

Appearance
White to pale brown or light

orange crystalline solid/powder

Melting Point 34-43 °C

Boiling Point >230 °F (>110 °C)

Density 2.269 g/cm³ (estimate)

Flash Point >230 °F (>110 °C)

Hazard Identification and Classification
1-Bromo-2-fluoro-4-iodobenzene is classified as a hazardous substance. The following table

summarizes its GHS classification.

Hazard Class Category
Hazard
Statement

Pictogram Signal Word

Skin

Corrosion/Irritatio

n

2
H315: Causes

skin irritation
alt text Warning

Serious Eye

Damage/Eye

Irritation

2A

H319: Causes

serious eye

irritation

alt text Warning

Specific Target

Organ Toxicity

(Single

Exposure)

3

H335: May

cause respiratory

irritation

alt text Warning

Note: GHS classification is based on aggregated data and may vary slightly between suppliers.
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Handling and Storage Precautions
Proper handling and storage are crucial to minimize risks associated with 1-Bromo-2-fluoro-4-
iodobenzene.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential for safe handling.

Protection Type Recommended Equipment Specifications

Eye/Face Protection

Safety glasses with side-

shields or chemical goggles. A

face shield may be required for

splash hazards.

Conforming to EN166 (EU) or

NIOSH (US) standards.

Skin Protection
Chemical-resistant gloves

(e.g., nitrile rubber), lab coat.

Inspect gloves before use. Use

proper glove removal

technique.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood. If

ventilation is inadequate, use a

NIOSH/MSHA approved

respirator.

General Handling Procedures
Avoid contact with skin, eyes, and clothing.

Avoid inhalation of dust or vapors.

Work in a well-ventilated area, preferably in a chemical fume hood.

Wash hands thoroughly after handling.

Keep away from heat, sparks, and open flames.

Use non-sparking tools.
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Take measures to prevent the buildup of electrostatic charge.

Storage
Store in a cool, dry, and well-ventilated area.

Keep container tightly closed.

Protect from light.

Store away from incompatible materials such as strong oxidizing agents.

Emergency Procedures
First-Aid Measures

Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention if

symptoms persist.

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing. Seek medical attention if irritation

develops or persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Fire-Fighting Measures
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Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: Hazardous combustion products may include carbon oxides, hydrogen

bromide, hydrogen iodide, and hydrogen fluoride.

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.

Accidental Release Measures
Personal Precautions: Evacuate unnecessary personnel. Wear appropriate personal

protective equipment (see Section 3.1). Ensure adequate ventilation.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Cleaning Up: For small spills, absorb with an inert material (e.g., sand,

vermiculite) and place in a suitable container for disposal. For large spills, dike the area and

collect the material for disposal.

The following workflow outlines the general procedure for handling a chemical spill of 1-
Bromo-2-fluoro-4-iodobenzene.

Spill Detected Assess Situation
(Size, Location, Hazards) Evacuate Area Don Appropriate PPE Contain Spill

(Use absorbent dikes)
Absorb Spilled Material

(Inert absorbent)
Collect Waste

(Sealable container)
Decontaminate Area
(Appropriate solvent)

Dispose of Waste
(Follow regulations) Spill Managed

Click to download full resolution via product page

Chemical Spill Response Workflow for 1-Bromo-2-fluoro-4-iodobenzene.

Disposal Considerations
Dispose of contents and container in accordance with local, regional, national, and international

regulations. Do not dispose of down the drain. Contact a licensed professional waste disposal

service to dispose of this material.
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Experimental Protocols
Detailed experimental protocols should be developed and reviewed by qualified personnel

before any work with 1-Bromo-2-fluoro-4-iodobenzene begins. These protocols should

incorporate the safety and handling information provided in this guide and be specific to the

nature of the planned experiment. Standard laboratory procedures for handling halogenated

aromatic compounds should be followed.

Toxicological and Ecological Information
Currently, detailed quantitative toxicological data (e.g., LD50, LC50) and comprehensive

ecological impact studies for 1-Bromo-2-fluoro-4-iodobenzene are not readily available in the

searched public literature. As with many research chemicals, it should be handled with the

assumption that it is potentially harmful to health and the environment. Avoid release into the

environment.

This technical guide is intended to provide a summary of the available safety information for 1-
Bromo-2-fluoro-4-iodobenzene. It is not a substitute for a thorough review of the full Safety

Data Sheet (SDS) provided by the supplier and a comprehensive risk assessment before use.

Always prioritize safety in the laboratory.

To cite this document: BenchChem. ["1-Bromo-2-fluoro-4-iodobenzene" safety data sheet
and handling precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b160889#1-bromo-2-fluoro-4-iodobenzene-safety-
data-sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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